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Compound of Interest

2-(2-Methoxyethyl)-2-
Compound Name:

methylmorpholine
CAS No.: 1485656-13-0
Cat. No.: B2368588

Get Quote

Executive Summary

2-(2-Methoxyethyl)-2-methylmorpholine is a gem-disubstituted morpholine derivative. While
the parent morpholine scaffold is ubiquitous in drug discovery (found in Linezolid, Gefitinib), the
2,2-disubstitution pattern introduces unique conformational constraints and steric parameters.

This guide addresses the specific electronic and steric factors influencing the basicity of the
morpholine nitrogen in this system. Based on Structure-Activity Relationship (SAR) analysis of
analogous systems, the pKa of the conjugate acid is estimated to be in the range of 8.1 — 8.5,
slightly distinct from the parent morpholine (pKa 8.36) due to the interplay between the steric
bulk of the quaternary C2 center and the distal inductive effect of the methoxyethyl ether.

Structural Analysis & Physicochemical Context
Chemical Identity[1][2][3]

o Systematic Name: 2-(2-Methoxyethyl)-2-methylmorpholine
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o Core Scaffold: 1,4-Oxazinane (Morpholine)[1][2]
o Substitution: Geminal disubstitution at the C2 position (methyl and 2-methoxyethyl groups).

o Stereochemistry: The C2 center is chiral. In non-enantioselective synthesis, this exists as a

racemate.

Conformational Dynamics

The morpholine ring predominantly adopts a chair conformation to minimize torsional strain. In
2,2-disubstituted systems, the larger substituent (2-methoxyethyl) will preferentially occupy the
equatorial position to avoid 1,3-diaxial interactions, forcing the smaller methyl group into the
axial position. This "conformational lock" stabilizes the ring but creates a defined steric
environment around the adjacent nitrogen atom (N4), influencing protonation kinetics and
solvation.

2-Methoxyethyl (Equatorial)
Minimizes 1,3-diaxial strain

Thermodynamic Preference

Morpholine Chair
Conformation

| Methyl (Axial)
Nitrogen Lone Pair
(Available for Protonation)

Click to download full resolution via product page

Steric Environment

Figure 1: Conformational preference of the 2,2-disubstituted morpholine ring.

pKa and Basicity Analysis
The Baseline: Morpholine

The pKa of the conjugate acid of unsubstituted morpholine is 8.36 at 25°C. This value reflects
the electron-withdrawing inductive effect (-1) of the oxygen atom at position 1, which lowers the

pKa relative to piperidine (pKa ~11.2).
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Substituent Effects in 2-(2-Methoxyethyl)-2-
methylmorpholine

To determine the pKa of the target molecule, we must account for two competing vectors:

» Steric Hindrance (Solvation Effect): The gem-dimethyl-like substitution at C2 creates steric
bulk adjacent to the nitrogen center. In aqueous solution, the stability of the protonated
ammonium cation depends heavily on hydrogen bonding with solvent water molecules.
Steric crowding hinders this solvation, destabilizing the cation and typically lowering the pKa
by 0.1 — 0.3 units compared to the parent ring.

¢ Electronic Inductive Effects:

o C2-Methyl (+] Effect): Alkyl groups are weakly electron-donating. In the gas phase, this
increases basicity. In water, this is often negated by the solvation penalty described above.

o C2-Methoxyethyl (-1 Effect): The ether oxygen in the side chain is separated from the ring
carbon by two methylene units (gamma-position relative to the ring C2, delta-position
relative to N4). The inductive withdrawal is attenuated by distance but still exerts a minor
electron-withdrawing influence, potentially lowering the pKa slightly.

Predicted pKa Value

Synthesizing these factors, the pKa of 2-(2-Methoxyethyl)-2-methylmorpholine is predicted
to be slightly lower than or comparable to 2-methylmorpholine.

Ka
Compound £ . . Rationale
(Experimental/Predicted)

Morpholine 8.36 (Exp) Baseline reference.

] Methyl group (+I) balances
2-Methylmorpholine ~8.2 — 8.4 (Pred) ] o
slight steric hindrance.

Steric bulk at C2 + remote
8.1 -8.5 (Est) ether withdrawal slightly

dampens basicity.

2-(2-Methoxyethyl)-2-

methylmorpholine
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Experimental Determination Protocols

As a Senior Application Scientist, relying on prediction is insufficient for critical drug
development stages. The following protocols define the self-validating systems required to
measure the exact pKa.

Protocol A: Potentiometric Titration (Gold Standard)

This method is preferred for compounds with agqueous solubility > 0.5 mM.

Reagents:

e Analyte: 5 mg of pure 2-(2-Methoxyethyl)-2-methylmorpholine hydrochloride.

e Titrant: 0.1 M KOH (standardized, CO2-free).

e Solvent: Degassed HPLC-grade water (ionic strength adjusted to 0.15 M with KCI).
Workflow:

o System Calibration: Calibrate the glass electrode using a 3-point buffer system (pH 4.0, 7.0,
10.0) at 25°C.

o Blank Titration: Titrate the solvent blank to determine background carbonate levels.

o Sample Titration: Dissolve the compound in 20 mL solvent. Titrate from pH 2.5 to pH 11.0
using micro-dosing (0.5 yL increments near equivalence point).

o Data Processing: Use the Bjerrum difference plot or Gran plot to identify the inflection point
(pKa).

Protocol B: NMR-pH Titration (For Low Solubility/Small
Scale)

If the compound is scarce (<1 mg), *1H NMR titration is non-destructive and highly accurate.

Methodology:
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Prepare a solution of the compound in D20 (buffered).

Adjust pH using DCI/NaOD.

Monitor the chemical shift of the C3-methylene protons (adjacent to Nitrogen) or the C2-
Methyl group. These signals will shift significantly upon protonation of the nitrogen.

Plot Chemical Shift (

) vs. pH. The inflection point of the sigmoidal curve corresponds to the pKa.

Sample: 2-(2-Methoxyethyl)-2-methylmorpholine

Check Aqueous Solubility
(> 0.5 mM?)

No (or <1mg sample)

Potentiometric Titration 1H NMR Titration
(GLpKa / Sirius T3) (D20/Buffer)

Curve Fitting
(Henderson-Hasselbalch)

Precise pKa Value

Click to download full resolution via product page

Figure 2: Decision tree for experimental pKa determination.
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Implications for Drug Design

Understanding the basicity of this morpholine derivative allows for strategic manipulation of a
drug's physicochemical profile.

Solubility and Formulation

With a pKa ~8.3, the compound will be predominantly protonated (>99%) at gastric pH (1.2)
and significantly protonated (~90%) at early duodenal pH (6.5).

o Salt Selection: It will readily form stable salts (Hydrochloride, Fumarate) to enhance solid-
state stability and dissolution rates.

e Lysosomotropism: Weak bases with pKa > 8.0 and moderate lipophilicity can accumulate in
acidic lysosomes (pH ~5). This compound carries a risk of lysosomal trapping, which should
be screened early in ADME assays.

Lipophilicity (LogD)

The introduction of the methoxyethyl group increases the lipophilicity compared to 2-
methylmorpholine, but the ether oxygen provides a hydrogen bond acceptor site, maintaining
aqueous solubility.

e LogP (Neutral): Estimated ~0.5 — 0.8.
e LogD (pH 7.4): Will be lower than LogP due to ionization.

Assuming pKa 8.3 and LogP 0.6:
This hydrophilic LogD suggests excellent solubility in blood plasma and low risk of non-

specific protein binding.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Technical Guide: Basicity and pKa Profile of 2-(2-
Methoxyethyl)-2-methylmorpholine]. BenchChem, [2026]. [Online PDF]. Available at:
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profile-of-2-2-methoxyethyl-2-methylmorpholine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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